Cas no 207739-72-8 (2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene)

2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (Spiro-MeOTAD) is a highly efficient hole-transporting material (HTM) widely used in optoelectronic devices, particularly in perovskite solar cells and organic light-emitting diodes (OLEDs). Its spirobifluorene core provides excellent thermal and morphological stability, while the methoxy-substituted triphenylamine groups enhance hole mobility and solubility in common organic solvents. Spiro-MeOTAD exhibits superior energy level alignment with perovskite absorbers, facilitating efficient charge extraction and minimizing recombination losses. Its amorphous nature ensures uniform thin-film formation, critical for device performance. The material's high glass transition temperature and resistance to crystallization contribute to long-term operational stability in photovoltaic applications. Spiro-MeOTAD remains a benchmark HTM due to its balanced properties of conductivity, processability, and interfacial compatibility.
2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene structure
207739-72-8 structure
Product Name:2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene
CAS No:207739-72-8
MF:C81H68N4O8
MW:1225.42864131927
MDL:MFCD12022511
CID:839610
PubChem ID:329768312
Update Time:2025-07-02

2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene Chemical and Physical Properties

Names and Identifiers

    • N2,N2,N2',N2',N7,N7,N7',N7'-Octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetraamine
    • 2,2',7,7'-Tetrakis-(N,N-di-4-MethoxyphenylaMino)-9,9'-spirobifluorene
    • 2,2',7,7'-tetrakis(N,N-di-p-methoxyphenyl-amine)-9,9'-spirobifluorene
    • 2,2’,7,7’-Tetrakis-(N,N-di-4-methoxyphenylamino)-9,9’-spirobifluorene
    • 2,2’,7,7’-Tetrakis(N,N-p-dimethoxyphenylamino)-9,9’- spirobifluorene
    • Spiro-MeOTAD
    • 2,2',7,7'-tetrakis(N,N-di-p-methoxyphenylamino)-9,9'-spirobifluorene
    • 2,2',7,7'-Tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9'-spirobifluorene
    • Spiro-OMeTAD
    • N2,N2,N2′,N2′,N7,N7,N7′,N7′-octakis(4-methoxyphenyl)-9,9′-spirobi[9H-fluorene]-2,2′,7,7′-tetramine
    • 2,2',7,7'-Tetrakis(N,N-di-pmethoxyphenylamino)-9,9'-spirobifluorene;N2,N2,N2',N2',N7,N7,N7',N7'-Octakis(4-methoxyphenyl)-9,9'-spirobi[fluorene]-2,2',7,7'-tetraamine
    • Spiro OMeTAD
    • Spiro-Me
    • 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene
    • MDL: MFCD12022511
    • Inchi: 1S/C81H68N4O8/c1-86-65-29-9-53(10-30-65)82(54-11-31-66(87-2)32-12-54)61-25-45-73-74-46-26-62(83(55-13-33-67(88-3)34-14-55)56-15-35-68(89-4)36-16-56)50-78(74)81(77(73)49-61)79-51-63(84(57-17-37-69(90-5)38-18-57)58-19-39-70(91-6)40-20-58)27-47-75(79)76-48-28-64(52-80(76)81)85(59-21-41-71(92-7)42-22-59)60-23-43-72(93-8)44-24-60/h9-52H,1-8H3
    • InChI Key: XDXWNHPWWKGTKO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1=CC=C2C3C=CC(=CC=3C3(C4C=C(C=CC=4C4=CC=C(C=C34)N(C3C=CC(=CC=3)OC)C3C=CC(=CC=3)OC)N(C3C=CC(=CC=3)OC)C3C=CC(=CC=3)OC)C2=C1)N(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 1224.50404
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 93
  • Rotatable Bond Count: 20
  • Complexity: 1830
  • Topological Polar Surface Area: 86.8

Experimental Properties

  • Melting Point: 243-248 °C
  • PSA: 86.8

2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene Security Information

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2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:207739-72-8)2,2',7,7'-Tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9'-spirobifluorene
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Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:207739-72-8)2,2',7,7'-四[N,N-二(4-甲氧基苯基)氨基]-9,9'-螺二芴
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Additional information on 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene

Comprehensive Overview of 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (CAS No. 207739-72-8)

The compound 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (CAS No. 207739-72-8) is a highly specialized organic material renowned for its unique molecular structure and exceptional optoelectronic properties. As a derivative of spirobifluorene, this compound has garnered significant attention in advanced materials science, particularly in the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other cutting-edge applications. Its tetra-substituted design with di-p-methoxyphenylamino groups enhances charge transport capabilities, making it a pivotal component in next-generation electronic devices.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the global shift toward sustainable and energy-efficient technologies. Researchers and engineers frequently search for terms like "high-efficiency hole transport materials", "OLED host materials", and "spirobifluorene derivatives" to identify compounds like 207739-72-8. This compound's ability to facilitate efficient hole injection and transport aligns perfectly with the growing need for materials that improve device lifetimes and reduce power consumption in displays and solar cells.

The molecular architecture of 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene is characterized by its rigid spirobifluorene core, which minimizes molecular aggregation and enhances thermal stability. This feature is critical for applications requiring prolonged operational stability, such as flexible electronics and wearable devices. Additionally, the methoxyphenylamino substituents contribute to its solubility in common organic solvents, simplifying processing techniques like spin-coating and inkjet printing—key factors for scalable manufacturing.

From an environmental perspective, the push for green chemistry and sustainable materials has further elevated the relevance of this compound. Its potential to replace traditional inorganic semiconductors in optoelectronic devices reduces reliance on rare-earth elements and toxic heavy metals, addressing concerns about resource scarcity and environmental impact. As a result, queries such as "eco-friendly organic semiconductors" and "non-toxic OLED materials" often lead to discussions about spirobifluorene-based systems like 207739-72-8.

In summary, 2,2',7,7'-Tetrakis[N,N-di-p-methoxyphenylamino]-9,9'-spirobifluorene (CAS No. 207739-72-8) represents a cornerstone in the evolution of organic electronics. Its combination of structural robustness, optoelectronic efficiency, and environmental compatibility positions it as a material of choice for innovators tackling the challenges of modern technology. Whether in the realm of flexible displays, renewable energy, or advanced sensors, this compound continues to inspire breakthroughs that shape the future of material science.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:207739-72-8)2,2',7,7'-Tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9'-spirobifluorene
sfd9265
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:207739-72-8)2,2',7,7'-四[N,N-二(4-甲氧基苯基)氨基]-9,9'-螺二芴
LE26948882
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email